3-Methyl-7-pentyl-8-pyrimidin-2-ylsulfanylpurine-2,6-dione

• IUPAC Name: 3-methyl-7-pentyl-8-pyrimidin-2-ylsulfanylpurine-2,6-dione
• InChI: InChI=1S/C15H18N6O2S/c1-3-4-5-9-21-10-11(20(2)14(23)19-12(10)22)18-15(21)24-13-16-7-6-8-17-13/h6-8H,3-5,9H2,1-2H3,(H,19,22,23)
• InChI Key: MFKJFPPAYPUYDU-UHFFFAOYSA-N
• Canonical SMILES: CCCCCN1C2=C(N=C1SC3=NC=CC=N3)N(C(=O)NC2=O)C
• Molecular Formula: C15H18N6O2S
• Molecular Weight: 346.4 g/mol

Description

3-Methyl-7-pentyl-8-pyrimidin-2-ylsulfanylpurine-2,6-dione, also known as MRS2500, is a selective antagonist of the P2Y1 receptor. P2Y1 receptors are G protein-coupled receptors that are activated by extracellular nucleotides, such as adenosine triphosphate (ATP). The P2Y1 receptor is involved in various physiological processes, including platelet aggregation, vasoconstriction, and neurotransmission. MRS2500 has been extensively studied for its potential therapeutic applications in various diseases.

Safety and Hazards

Sigma-Aldrich sells this product as-is and makes no representation or warranty whatsoever with respect to this product. The buyer assumes responsibility to confirm product identity and/or purity.

Future Directions

Pyridopyrimidines, a related class of compounds, have been studied in the development of new therapies, as evidenced by numerous publications, studies, and clinical trials. This suggests that “3-Methyl-7-pentyl-8-pyrimidin-2-ylsulfanylpurine-2,6-dione” and similar compounds could potentially have future applications in therapeutic research.